Cas no 83702-32-3 (1,2,4-Benzotriazin-3(4H)-one,4-[(2-hydroxyethoxy)methyl]-, 1-oxide)

• Product name: 1,2,4-Benzotriazin-3(4H)-one,4-[(2-hydroxyethoxy)methyl]-, 1-oxide
• CAS No: 83702-32-3
• MF: C₁₀H₁₁N₃O₄
• MW: 237.21204
• CID: 733526
• PubChem ID: 334205

1,2,4-Benzotriazin-3(4H)-one,4-[(2-hydroxyethoxy)methyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazin-3(4H)-one,4-[(2-hydroxyethoxy)methyl]-, 1-oxide
• 83702-32-3
• 4-[(2-Hydroxyethoxy)methyl]-1-oxo-1lambda~5~,2,4-benzotriazin-3(4H)-one
• NSC-338596
• DTXSID60319029
• NSC338596

• Inchi： InChI=1S/C10H11N3O4/c14-5-6-17-7-12-8-3-1-2-4-9(8)13(16)11-10(12)15/h1-4,14H,5-7H2
• InChI Key： FOXSSNNQPQZHKB-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)N(C(=O)N=[N+]2[O-])COCCO

Computed Properties

• Exact Mass: 237.075
• Monoisotopic Mass: 237.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 460.2°Cat760mmHg
• Flash Point: 232.1°C
• Refractive Index: 1.644
• PSA: 89.81000
• LogP: -0.20860